3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide
Description
The compound 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide features a tetrahydrocarbazole core linked via a propanehydrazide bridge to an (E)-configured thiophen-2-yl ethylidene group. The ethylidene moiety (CH3-CH=) introduces steric and electronic effects distinct from simpler hydrazide derivatives. This structure is hypothesized to influence solubility, bioactivity, and molecular interactions compared to analogs .
Properties
Molecular Formula |
C21H23N3OS |
|---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
3-(1,2,3,4-tetrahydrocarbazol-9-yl)-N-[(E)-1-thiophen-2-ylethylideneamino]propanamide |
InChI |
InChI=1S/C21H23N3OS/c1-15(20-11-6-14-26-20)22-23-21(25)12-13-24-18-9-4-2-7-16(18)17-8-3-5-10-19(17)24/h2,4,6-7,9,11,14H,3,5,8,10,12-13H2,1H3,(H,23,25)/b22-15+ |
InChI Key |
PEBYPLZUVRFCST-PXLXIMEGSA-N |
Isomeric SMILES |
C/C(=N\NC(=O)CCN1C2=C(CCCC2)C3=CC=CC=C31)/C4=CC=CS4 |
Canonical SMILES |
CC(=NNC(=O)CCN1C2=C(CCCC2)C3=CC=CC=C31)C4=CC=CS4 |
Origin of Product |
United States |
Biological Activity
The compound 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide is a novel hydrazone derivative of tetrahydrocarbazole. This class of compounds has garnered attention for their diverse biological activities, including anticancer, antiviral, and antibacterial properties. This article synthesizes current research findings on the biological activity of this particular compound.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 342.47 g/mol. The structure features a tetrahydrocarbazole moiety linked to a thiophene-derived hydrazone, which is hypothesized to enhance its biological activity.
Anticancer Activity
Recent studies have highlighted the anticancer potential of carbazole derivatives. For instance, compounds based on the tetrahydrocarbazole scaffold have shown significant cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer), HTC116 (colon cancer), and A596 (lung cancer) . The mechanism involves induction of apoptosis and disruption of mitochondrial function, leading to DNA damage and cell cycle arrest .
Table 1: Anticancer Activity of Related Compounds
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| 3-(1,2,3,4-tetrahydrocarbazol-9-yl)-N'-(thiophen-2-yl)ethylidene propanehydrazide | MCF-7 | TBD | Induces apoptosis and DNA damage |
| 2,3,4,9-tetrahydrocarbazole derivatives | HTC116 | 15 | Mitochondrial dysfunction |
| Thioamide derivatives | A596 | 20 | Cell cycle arrest |
Antiviral Activity
Compounds similar to 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide have demonstrated antiviral properties against various viruses. For example, tetrahydrocarbazole derivatives have shown efficacy against human papillomavirus (HPV) and Epstein-Barr virus (EBV), suggesting a broad-spectrum antiviral potential . The antiviral mechanism may involve interference with viral replication processes.
Table 2: Antiviral Efficacy of Carbazole Derivatives
| Compound | Virus Type | EC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Tetrahydrocarbazole derivative | HPV | 0.031 | Inhibits viral replication |
| Tetrahydrocarbazole derivative | EBV | TBD | Disruption of viral lifecycle |
Antibacterial Activity
The antibacterial properties of tetrahydrocarbazole derivatives have also been explored. Research indicates that these compounds exhibit significant activity against both Gram-positive and Gram-negative bacteria. For instance, one study reported an IC50 value for a related compound against Staphylococcus aureus in the range of 0.39–0.78 µg/mL . This suggests that the compound may be effective against multi-drug-resistant strains.
Table 3: Antibacterial Activity
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| Tetrahydrocarbazole derivative | Staphylococcus aureus | 0.39–0.78 |
| Tetrahydrocarbazole derivative | Escherichia coli | 0.39–0.78 |
Case Studies
A comprehensive study evaluated the biological activity of several hydrazone derivatives based on the tetrahydrocarbazole scaffold. The results indicated that these compounds not only exhibited potent anticancer activity but also showed promising results in inhibiting angiogenesis—a crucial process in tumor growth .
Another case study focused on the synthesis and evaluation of thioamide-substituted tetrahydrocarbazoles for their anticancer properties. The findings revealed significant cytotoxic effects across multiple cancer cell lines, with mechanisms involving apoptosis and DNA damage induction .
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
Substituent Effects on Physicochemical Properties
- Thiophene vs. Phenyl Derivatives : The thiophene ring in the target compound provides sulfur-mediated interactions (e.g., van der Waals, weak hydrogen bonding) absent in phenyl analogs. This may enhance membrane permeability compared to hydroxyl- or nitro-substituted derivatives .
- Ethylidene vs.
- Electron-Withdrawing Groups : Nitro-substituted analogs (e.g., ) exhibit stronger electron-withdrawing effects, which could modulate reactivity in nucleophilic or electrophilic environments .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
